Cas no 72850-88-5 (Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate)

• Product Name: Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate
• CAS No: 72850-88-5
• MF: C₉H₁₂ClF₃N₂O₂S
• MW: 304.716990470886
• CID: 3167377
• PubChem ID: 84819665
• Update Time: 2025-04-21

Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• DIETHYLAZANIUM 2-CHLORO-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE-5-CARBOXYLATE
• Diethylammonium 2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate
• 72850-88-5
• Diethylammonium2-chloro-4-(trifluoromethyl)thiazole-5-carboxylate

• Inchi： 1S/C5HClF3NO2S.C4H11N/c6-4-10-2(5(7,8)9)1(13-4)3(11)12;1-3-5-4-2/h(H,11,12);5H,3-4H2,1-2H3
• InChI Key： GFWHTDPBOAZHAR-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(F)(F)F)=C(C(=O)[O-])S1.[NH2+](CC)CC

Computed Properties

• Exact Mass: 304.0260110Da
• Monoisotopic Mass: 304.0260110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.9Ų